Cas no 853311-43-0 (3-5-(4-chlorophenyl)furan-2-yl-N-phenylpropanamide)

• Product Name: 3-5-(4-chlorophenyl)furan-2-yl-N-phenylpropanamide
• CAS No: 853311-43-0
• MF: C₁₉H₁₆ClNO₂
• MW: 325.788844108582
• CID: 3053370
• PubChem ID: 16957426
• Update Time: 2025-05-20

3-5-(4-chlorophenyl)furan-2-yl-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-(4-Chlorophenyl)furan-2-yl)-N-phenylpropanamide
• STK951192
• 3-(5-(4-chlorophenyl)-2-furyl)-n-phenylpropanamide
• AKOS001777463
• 3-[5-(4-chlorophenyl)-2-furyl]-N-phenylpropanamide
• 853311-43-0
• 661-854-3
• 3-[5-(4-chlorophenyl)furan-2-yl]-N-phenylpropanamide
• F3296-0633
• 3-5-(4-chlorophenyl)furan-2-yl-N-phenylpropanamide

• Inchi： 1S/C19H16ClNO2/c20-15-8-6-14(7-9-15)18-12-10-17(23-18)11-13-19(22)21-16-4-2-1-3-5-16/h1-10,12H,11,13H2,(H,21,22)
• InChI Key： DDPMADPAAZCSOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(CCC(NC2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 325.0869564Da
• Monoisotopic Mass: 325.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-5-(4-chlorophenyl)furan-2-yl-N-phenylpropanamide

3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide (CAS No. 853311-43-0): A Comprehensive Overview

3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide (CAS No. 853311-43-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives and is characterized by its unique structural features, which include a 4-chlorophenyl group and a N-phenylpropanamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide is composed of a furan ring, which is a five-membered aromatic heterocycle containing an oxygen atom. The presence of the 4-chlorophenyl substituent on the furan ring and the N-phenylpropanamide group attached to the 3-position of the furan ring imparts specific chemical and physical properties to the molecule. These properties are crucial for understanding its behavior in various biological systems.

In recent years, there has been a growing interest in the development of furan derivatives for their potential therapeutic applications. Furan-containing compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific structure of 3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide makes it a promising candidate for further investigation in these areas.

3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide has been studied for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide has also shown promise in antiviral research. Studies have indicated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interference with viral entry or replication processes.

In the realm of cancer research, 3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide has been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The selective cytotoxicity observed in these studies suggests that it may have potential as a targeted therapy for certain types of cancer.

The pharmacokinetic properties of 3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide are also an important area of research. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a therapeutic agent. Additionally, its low toxicity profile in animal models further supports its potential for clinical use.

In conclusion, 3,5-(4-Chlorophenyl)furan-2-yl-N-phenylpropanamide (CAS No. 853311-43-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it may play a significant role in the development of new treatments for inflammatory diseases, viral infections, and cancer.